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Introduction
These application notes provide a framework for the radiographic evaluation of root canal

fillings, with a specific focus on treatments utilizing Sargentol, a paraformaldehyde-containing

root canal sealer. Radiographic analysis is a primary non-invasive method for assessing the

technical quality and outcome of endodontic therapy.[1][2] It allows for the evaluation of the

filling's three-dimensional obturation of the root canal system and the subsequent response of

the periapical tissues. While specific long-term radiographic outcome data for Sargentol is
limited in contemporary literature, the evaluation principles remain consistent with other root

canal filling materials. The success of a root canal treatment is often determined by clinical and

radiographic findings.[3][4][5]

Data Presentation
Due to a lack of specific quantitative data on the radiographic success rates of Sargentol from

the provided search results, the following table summarizes common radiographic outcomes for

root canal treatments in general. These metrics are essential for designing studies to evaluate

Sargentol fillings.

Table 1: Summary of General Radiographic Outcomes for Root Canal Treatments
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Radiographic
Outcome

Success
Rate/Incidence

Tooth Type/Study
Population

Citation

Adequate Filling

Length
89.88%

General patient pool,

10-year follow-up
[4]

81.4% (flush with

apex)

Patients treated with

Obtura II system
[5]

32.6% (acceptable) Senior dental students [6]

Underfilling 6.74%
General patient pool,

10-year follow-up
[4]

12.7%
Patients treated with

Obtura II system
[5]

46.9% of failed

treatments

Patients with

endodontic treatment

failure

[7]

Overfilling (Extrusion) 3.37%
General patient pool,

10-year follow-up
[4]

5.9%
Patients treated with

Obtura II system
[5]

13% of failed

treatments

Patients with

endodontic treatment

failure

[7]

Presence of Voids

Decreased sensitivity

with radiopaque

sealers

Ex vivo study on

maxillary canines
[1][8]

Periapical Healing

(Complete)

35.3% (one-step

obturation)
In vivo study in dogs [9][10]

36.8% (with Ca(OH)2

medication)
In vivo study in dogs [9][10]

Periapical Healing

(Improvement)

23.5% (one-step

obturation)
In vivo study in dogs [9][10]
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47.4% (with Ca(OH)2

medication)
In vivo study in dogs [9][10]

Overall Radiographic

Success

92.13% (cumulative

probability)

General patient pool,

10-year follow-up
[4]

89.5%
Dental students, 13.8-

month follow-up
[3]

75.4%
General patient pool,

6.3-year follow-up
[11]

Experimental Protocols
The following are detailed methodologies for key experiments in the radiographic evaluation of

root canal fillings. These can be adapted for studies on Sargentol.

Protocol 1: In Vivo Radiographic Evaluation of Periapical
Healing
This protocol is adapted from a study on periapical repair following obturation of infected root

canals.[9][10]

1. Subject Selection and Preoperative Radiographs:

Select subjects (e.g., animal models or human patients) with teeth requiring root canal
treatment due to pulp necrosis and evidence of periapical radiolucency.
Obtain standardized preoperative periapical radiographs using a paralleling technique to
ensure consistent imaging geometry for longitudinal comparison.[1]

2. Root Canal Treatment Procedure:

Perform standard root canal preparation, including cleaning and shaping of the canals.
For a comparative study, divide subjects into groups:
Group A (Sargentol): Obturate the canals with Sargentol paste.
Group B (Control): Obturate with a standard, well-documented material (e.g., gutta-percha
with a non-paraformaldehyde sealer).
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Obtain immediate postoperative radiographs to assess the technical quality of the filling
(length, density, and taper).

3. Follow-up and Radiographic Assessment:

Schedule follow-up appointments at standardized intervals (e.g., 6 months, 1 year, and 2
years).
At each follow-up, acquire standardized periapical radiographs.
Blinded and calibrated examiners should evaluate the radiographs to minimize bias.
Assess periapical healing based on a scoring index such as the Periapical Index (PAI).[12]
[13] Healing is categorized as:
Complete Healing: Absence of a periapical radiolucency and reformation of the periodontal
ligament space.
Incomplete (Partial) Healing: Reduction in the size of the periapical radiolucency.
Uncertain Healing: No change in the size of the periapical radiolucency.
Failure: Increase in the size of the periapical radiolucency or appearance of a new lesion.

4. Statistical Analysis:

Use appropriate statistical tests (e.g., Chi-square or Fisher's exact test) to compare the
healing outcomes between the Sargentol and control groups.

Protocol 2: Ex Vivo Evaluation of Radiographic Filling
Quality
This protocol is based on studies assessing the radiographic appearance of root canal fillings.

[1][8]

1. Sample Preparation:

Use extracted human teeth with single, straight canals.
Prepare the root canals to a standardized apical size and taper.

2. Root Canal Obturation:

Divide the teeth into experimental groups for different filling materials or techniques.
Group A: Obturate with Sargentol.
Group B (Control): Obturate with a standard material.
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To test the detection of defects, voids can be intentionally created in a subset of samples.

3. Radiographic Imaging:

Obtain standardized buccolingual and mesiodistal radiographs using a paralleling technique.
[1]
Include an aluminum step wedge in the radiographs for densitometric analysis.[14][15]

4. Radiographic Evaluation:

Have calibrated examiners, blinded to the experimental groups, evaluate the radiographs for:
Length: Distance of the filling from the radiographic apex.
Density: Presence or absence of voids within the filling material.[6]
Taper: Conformity of the filling to the prepared canal shape.
The radiopacity of the filling material can be quantified by comparing its optical density to the
aluminum step wedge.

5. Histological Correlation (Optional but Recommended):

Following radiographic evaluation, section the teeth to histologically confirm the presence
and size of any voids or the extent of material extrusion.
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Workflow for Radiographic Evaluation of Root Canal Fillings

Patient/Sample Selection
(Clinical & Radiographic Screening)
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Root Canal Treatment
(Sargentol vs. Control)

Immediate Postoperative Radiograph

Evaluation of Filling Quality
(Length, Density, Taper)

Follow-up Period
(e.g., 6, 12, 24 months)

If Acceptable

Data Analysis & Outcome Assessment

Technical Quality Data
Follow-up Radiographs

(Standardized Technique)

Evaluation of Periapical Healing
(PAI Score)
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Caption: Experimental workflow for in vivo radiographic evaluation.
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Logical Relationship of Radiographic Criteria to Treatment Outcome
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Caption: Relationship between radiographic quality and outcome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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